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Compound of Interest

Compound Name: 2-Aminopropanamide

Cat. No.: B1330713

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-Alaninamide hydrochloride, a key
intermediate in pharmaceutical and chemical synthesis.[1][2][3] The document detalils its
chemical structure, physicochemical properties, and experimental protocols for its preparation.

Chemical Structure and Formula

L-Alaninamide hydrochloride is the hydrochloride salt of L-alaninamide.[2] Its chemical
structure consists of an L-alanine core with the carboxylic acid group converted to a primary
amide. The amine group is protonated in the presence of hydrochloric acid to form the
hydrochloride salt.

Molecular Formula: CsHoCIN20[1][4][5]

IUPAC Name: (2S)-2-aminopropanamide;hydrochloride[6][7]

CAS Number: 33208-99-0[4][5][8]

Synonyms: L-Alanine amide hydrochloride, (S)-2-Aminopropanamide hydrochloride, H-Ala-
NH2-HCI[1][8][9]

Physicochemical Properties
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L-Alaninamide hydrochloride is a white to light yellow crystalline powder.[1][4][8] It is soluble in

water and slightly soluble in ethanol.[1] Key quantitative properties are summarized in the table

below for easy reference.

Property Value Reference

Molecular Weight 124.57 g/mol [4][10][11]

Melting Point 167-172 °C [1]

212-217 °C [8][11]

217 °C [10]

Density ~1.307 g/cm?3 [1]
White to light yellow crystalline

Appearance [11[4118]
powder

N Soluble in water, slightly

Solubility _ [1]
soluble in ethanol

Optical Rotation [a] +11.4° [4][12]

Note on Melting Point: Different sources report varying melting points, which may be due to

differences in purity or measurement conditions.

Experimental Protocols: Synthesis of L-Alaninamide

Hydrochloride

The synthesis of L-Alaninamide hydrochloride is commonly achieved through a two-step

process starting from L-alanine.[1] A detailed experimental protocol is outlined below.

3.1. Esterification of L-Alanine

e Add 500 g of methanol and 100 g of L-alanine to a 1000 ml three-necked flask.[4][12]

e Slowly add 90 ml of thionyl chloride dropwise while maintaining the reaction temperature

below 35 °C.[4][12]
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After the addition is complete, transfer the flask to a water bath and heat to reflux (not
exceeding 80°C) to ensure the complete removal of sulfur dioxide (SOz).[12]

3.2. Ammonolysis and Product Isolation

Cool the reaction mixture in an ice bath to a temperature below 20 °C.[4][12]
Introduce 0.56 kg of ammonia gas into the reaction system for ammonolysis.[4][12]
Seal the reaction mixture and let it stand at room temperature for 20 hours.[4][12]

Heat the water bath to 55 °C to remove excess ammonia and concentrate the solution to
approximately 300 ml.[4][12]

Filter the solution to remove excess ammonium chloride and rinse the filter cake with 100 ml
of methanol.[12]

Combine the filtrate and the methanol rinse.[12]

Slowly add 34.5 ml of 10% hydrochloric acid to adjust the pH to 1.55.[4][12]
Seal the resulting solution and store it in a refrigerator for 12 hours.[4][12]
Add 400 ml of acetone to precipitate the product.[4][12]

Collect the white crystals by filtration, wash them, and dry at 45 °C for 12 hours to obtain L-
Alaninamide hydrochloride.[4][12]

Applications in Research and Development

L-Alaninamide hydrochloride serves as a crucial building block in the synthesis of a variety of

pharmaceutical compounds, including antibacterial, antifungal, and anticancer agents.[1][3] Its

utility also extends to the preparation of novel amide derivatives of steroidal compounds with

potential glucocorticoid activity.[4] In medicinal chemistry, it is a valuable research tool due to

its structural properties.[1]

Visualization of Synthesis Workflow
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The following diagram illustrates the key steps in the synthesis of L-Alaninamide hydrochloride.
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Caption: Workflow for the synthesis of L-Alaninamide hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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